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Compound of Interest

Compound Name: Phenylpyropene A

Cat. No.: B1249197 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and step-by-step procedures for the proper disposal

of Phenylpyropene A.

Disclaimer: Phenylpyropene A is a fungal metabolite with known biological activity.[1] As a

specific Safety Data Sheet (SDS) with detailed disposal instructions is not readily available, it

must be handled as a chemical with unknown toxicity and potential hazards. The following

procedures are based on general best practices for the disposal of complex organic molecules

and should be supplemented by consultation with your institution's Environmental Health and

Safety (EHS) department.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate personal

protective equipment (PPE), including:

Safety goggles

Lab coat

Chemical-resistant gloves (e.g., nitrile)
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Handle Phenylpyropene A in a well-ventilated area, preferably within a fume hood, to avoid

inhalation of any potential dust or aerosols.

Step-by-Step Disposal Procedure
Waste Identification and Labeling:

Treat all Phenylpyropene A waste as hazardous chemical waste.

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Phenylpyropene A".

Include the CAS number (189564-20-3) on the label for precise identification.

Do not use abbreviations or chemical formulas on the primary label.[2][3]

Waste Segregation and Collection:

Collect Phenylpyropene A waste in a dedicated, leak-proof container that is compatible

with organic solids.

Do not mix Phenylpyropene A with other waste streams unless explicitly instructed to do

so by your EHS department.

Store the waste container in a designated satellite accumulation area within the laboratory.

[2][3]

Consultation with Environmental Health and Safety (EHS):

Contact your institution's EHS department to inform them you have Phenylpyropene A
waste for disposal.

Provide them with all available information, including the chemical name, CAS number,

and any known biological activities (e.g., enzyme inhibitor, insecticidal).[1]

Follow their specific instructions for packaging and pickup. EHS will arrange for the final

disposal at a licensed hazardous waste facility.
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Prohibited Disposal Methods:

DO NOT dispose of Phenylpyropene A down the drain.[4][5]

DO NOT discard Phenylpyropene A in the regular trash.

DO NOT attempt to neutralize or treat the chemical waste unless it is part of a

documented and approved experimental protocol.

Chemical and Physical Properties of
Phenylpyropene A
The following table summarizes the available data for Phenylpyropene A. The absence of

extensive physical and toxicological data underscores the need for cautious handling and

professional disposal.

Property Value

CAS Number 189564-20-3[1]

Molecular Formula C₃₂H₃₈O₁₀[1]

Molecular Weight 582.6 g/mol [1]

Physical Form Residue[1]

Known Biological Activity

Acyl-coenzyme A:cholesterol acyltransferase

(ACAT) inhibitor, Diacylglycerol acyltransferase

(DGAT) inhibitor, Insecticidal[1]

Experimental Protocols
As this document focuses on disposal, detailed experimental protocols for the use of

Phenylpyropene A are not provided. All laboratory work with this compound should be

conducted under a comprehensive risk assessment and with appropriate safety measures in

place.

Logical Workflow for Phenylpyropene A Disposal
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The following diagram illustrates the decision-making process for the proper disposal of

Phenylpyropene A, emphasizing the central role of the institutional EHS department.

Phenylpyropene A Waste Generated
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Caption: Decision workflow for the safe disposal of Phenylpyropene A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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